Cas no 2175978-81-9 (2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide)

• Product Name: 2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide
• CAS No: 2175978-81-9
• MF: C₁₅H₁₈BrNO₂
• MW: 324.212923526764
• CID: 5337996
• Update Time: 2025-10-29

2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide
• 2-bromo-N-(7-oxaspiro[3.5]nonan-3-yl)benzamide
• 2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide

• Inchi： 1S/C15H18BrNO2/c16-12-4-2-1-3-11(12)14(18)17-13-5-6-15(13)7-9-19-10-8-15/h1-4,13H,5-10H2,(H,17,18)
• InChI Key： SCLINUZLWACTMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1CCC21CCOCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3

Additional information on 2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide

Comprehensive Overview of 2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide (CAS No. 2175978-81-9)

2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide (CAS No. 2175978-81-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of spirocyclic benzamides, which are known for their versatile applications in drug discovery and material science. Its molecular structure combines a brominated benzamide moiety with a 7-oxaspiro[3.5]nonane ring system, offering a promising scaffold for designing novel bioactive molecules.

Recent studies highlight the growing interest in spirocyclic compounds like 2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide, particularly in the context of targeted drug delivery and enzyme inhibition. Researchers are exploring its potential as a kinase inhibitor or GPCR modulator, aligning with the current trend of precision medicine. The bromo substituent enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern synthetic chemistry.

From an industrial perspective, CAS No. 2175978-81-9 is often discussed in forums related to high-value fine chemicals and custom synthesis. Its demand has surged due to its role in developing next-generation therapeutics, especially in oncology and neurology. The compound's spirocyclic core is also being investigated for its potential in biodegradable polymers, addressing the global push for sustainable materials. These applications resonate with popular search queries like "spirocyclic compounds in drug design" or "brominated benzamide derivatives," reflecting its relevance in cutting-edge research.

Analytical characterization of 2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its high purity and structural integrity, critical for regulatory compliance in pharmaceutical applications. The compound's lipophilicity and hydrogen-bonding capacity are frequently optimized to improve bioavailability, a topic heavily searched by medicinal chemists.

In summary, 2-bromo-N-{7-oxaspiro[3.5]nonan-1-yl}benzamide (CAS No. 2175978-81-9) represents a frontier in organic synthesis and biomedical research. Its multifaceted applications—from drug discovery to material science—make it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology today.